Cas no 2320514-86-9 (1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane)

1-(2-Methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane is a chemically synthesized diazepane derivative featuring a 2-methoxybenzoyl moiety and a thiolan-3-yl substituent. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of central nervous system (CNS) targeting agents due to its structural resemblance to bioactive diazepine frameworks. The presence of the methoxy group enhances solubility and metabolic stability, while the thiolan ring may contribute to binding affinity in receptor interactions. Its well-defined molecular architecture allows for precise modifications, making it a versatile scaffold for medicinal chemistry applications. The compound is typically characterized by high purity and stability under standard storage conditions.

1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane structure

2320514-86-9 structure

Product Name:1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane

CAS No:2320514-86-9

MF:C₁₇H₂₄N₂O₂S

MW:320.449663162231

CID:5340087

Update Time:2025-05-24

1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- (2-methoxyphenyl)(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)methanone
- (2-methoxyphenyl)-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone
- 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane
- Inchi： 1S/C17H24N2O2S/c1-21-16-6-3-2-5-15(16)17(20)19-9-4-8-18(10-11-19)14-7-12-22-13-14/h2-3,5-6,14H,4,7-13H2,1H3
- InChI Key： YYBPKZGSTZKGSJ-UHFFFAOYSA-N
- SMILES： S1CCC(C1)N1CCN(C(C2C=CC=CC=2OC)=O)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 380
XLogP3: 1.5
Topological Polar Surface Area: 58.1

1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6556-6243-2μmol	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	2μmol	$57.0	2023-09-08
Life Chemicals	F6556-6243-5μmol	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	5μmol	$63.0	2023-09-08
Life Chemicals	F6556-6243-10μmol	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	10μmol	$69.0	2023-09-08
Life Chemicals	F6556-6243-20μmol	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	20μmol	$79.0	2023-09-08
Life Chemicals	F6556-6243-1mg	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	1mg	$54.0	2023-09-08
Life Chemicals	F6556-6243-2mg	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	2mg	$59.0	2023-09-08
Life Chemicals	F6556-6243-3mg	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	3mg	$63.0	2023-09-08
Life Chemicals	F6556-6243-4mg	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	4mg	$66.0	2023-09-08
Life Chemicals	F6556-6243-5mg	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	5mg	$69.0	2023-09-08
Life Chemicals	F6556-6243-10mg	1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane	2320514-86-9	10mg	$79.0	2023-09-08

1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane Related Literature

1. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Additional information on 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane

Research Brief on 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320514-86-9): Recent Advances and Applications

In recent years, the compound 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320514-86-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazepane core and functionalized aromatic and thiolane moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the methoxybenzoyl group and the thiolane ring, contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a candidate for further investigation in central nervous system (CNS) disorders and other therapeutic areas.

Pharmacological evaluations of 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane have revealed its affinity for specific neurotransmitter receptors, particularly those involved in modulating anxiety and depression. Preclinical studies in animal models have demonstrated its efficacy in reducing anxiety-like behaviors without the sedative side effects commonly associated with traditional anxiolytics. These findings suggest that the compound may represent a novel class of psychoactive agents with improved safety profiles.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Preliminary data indicate that 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane may exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies are underway to elucidate its mode of action, with early results pointing to the inhibition of key signaling pathways involved in tumor proliferation and survival.

Despite these promising findings, challenges remain in the development of 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous clinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 1-(2-methoxybenzoyl)-4-(thiolan-3-yl)-1,4-diazepane (CAS: 2320514-86-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and therapeutic potential underscore the importance of continued investigation. Future studies should focus on refining its synthesis, expanding its therapeutic indications, and addressing the challenges associated with its clinical translation.